7-(Propan-2-yl)-1-azaspiro[3.5]nonane

• Molecular Formula: C11H21N
• Molecular Weight: 167.29 g/mol
• IUPAC Name: 7-propan-2-yl-1-azaspiro[3.5]nonane
• InChI: InChI=1S/C11H21N/c1-9(2)10-3-5-11(6-4-10)7-8-12-11/h9-10,12H,3-8H2,1-2H3
• InChI Key: OSHBFSYXQLGTTF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1CCC2(CC1)CCN2

Description

7-(Propan-2-yl)-1-azaspiro[3.5]nonane is a spirocyclic amine characterized by a bicyclic framework with a nitrogen atom at position 1 and an isopropyl substituent at position 5. Its molecular formula is C10H19N, with a molecular weight of 153.27 g/mol (inferred from related compounds in and ). The spiro[3.5]nonane core confers conformational rigidity, while the isopropyl group enhances lipophilicity, influencing pharmacokinetic properties such as membrane permeability and metabolic stability .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-(Propan-2-yl)-1-azaspiro[3.5]nonane typically involves the formation of the spirocyclic structure through cyclization reactions. One common method involves the reaction of a suitable azaspiro precursor with an isopropyl group under controlled conditions. The reaction conditions often include the use of catalysts and specific temperature and pressure settings to ensure the desired product is obtained with high yield and purity .

Industrial Production Methods

Industrial production of 7-(Propan-2-yl)-1-azaspiro[3.5]nonane may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This often includes the use of continuous flow reactors and automated systems to control reaction parameters precisely .

Chemical Reactions Analysis

Types of Reactions

7-(Propan-2-yl)-1-azaspiro[3.5]nonane can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can yield different reduced forms of the compound.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by others.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like lithium aluminum hydride for reduction, and various nucleophiles for substitution reactions. The conditions for these reactions typically involve specific solvents, temperatures, and catalysts to achieve the desired transformations .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives .

Scientific Research Applications

7-(Propan-2-yl)-1-azaspiro[3.5]nonane has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including enzyme inhibition.

Medicine: It is explored for its potential therapeutic properties, such as acting as a lead compound in drug discovery.

Industry: The compound is used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 7-(Propan-2-yl)-1-azaspiro[3.5]nonane involves its interaction with specific molecular targets. For example, it has been identified as an inhibitor of fatty acid amide hydrolase (FAAH), an enzyme involved in the degradation of fatty acid amides. The compound binds to the active site of FAAH, inhibiting its activity and leading to increased levels of fatty acid amides .

Comparison with Similar Compounds

Comparative Analysis with Structural Analogues

Structural Modifications and Physicochemical Properties

Table 1: Key Structural and Physicochemical Comparisons

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	LogP* (Predicted)	Solubility Profile
7-(Propan-2-yl)-1-azaspiro[3.5]nonane	C10H19N	153.27	Isopropyl at C7	~2.5	Moderate lipophilicity
7-Phenyl-2,7-diazaspiro[3.5]nonane (AD173,4d)	C22H27N2	319.47	Phenyl at C7, 2nd N at C2	~3.8	Low aqueous solubility
7-(Oxane-4-carbonyl)-2,7-diazaspiro[3.5]nonane	C13H22N2O2	238.33	Oxane carbonyl at C7	~1.2	Enhanced polar solubility
7-Benzyl-1-(propan-2-yl)-2,7-diazaspiro[3.5]nonane dihydrochloride	C17H27N2·2HCl	349.33	Benzyl at C7, isopropyl at C1	~2.0 (free base)	High solubility (salt form)
3-Phenyl-7-oxa-2-azaspiro[3.5]nonan-1-one	C13H15NO2	217.26	Phenyl at C3, ketone at C1	~2.9	Low solubility

*LogP values estimated using fragment-based methods.

Key Observations :

• Lipophilicity: The isopropyl group in 7-(Propan-2-yl)-1-azaspiro[3.5]nonane provides moderate lipophilicity (LogP ~2.5), making it more membrane-permeable than polar analogues like the oxane carbonyl derivative (LogP ~1.2) but less than aromatic derivatives like AD173,4d (LogP ~3.8) .
• Solubility : Salt forms (e.g., dihydrochloride in ) significantly enhance aqueous solubility, critical for in vivo applications. The free base of the target compound may require formulation optimization for bioavailability .

Mechanistic Insights :

• Sigma Receptor Ligands: The 2,7-diazaspiro[3.5]nonane scaffold () is privileged for sigma receptor binding. While AD173,4d shows high affinity due to aromatic substituents, the isopropyl group in the target compound may favor selectivity for sigma-2 subtypes due to steric effects .
• Anticancer Applications : The benzyl-substituted analogue in demonstrates that bulky aromatic groups are essential for disrupting menin-MLL interactions, a mechanism less likely with the smaller isopropyl group .

Biological Activity

7-(Propan-2-yl)-1-azaspiro[3.5]nonane is a spirocyclic compound that has garnered attention in medicinal chemistry due to its unique structural properties and potential biological activities. This article explores the compound's biological activity, focusing on its mechanisms of action, therapeutic applications, and relevant research findings.

Molecular Characteristics:

• Molecular Formula: C₁₁H₂₁N
• Molecular Weight: 167.29 g/mol
• IUPAC Name: 7-propan-2-yl-1-azaspiro[3.5]nonane
• Canonical SMILES: CC(C)C1CCC2(CC1)CCN2

7-(Propan-2-yl)-1-azaspiro[3.5]nonane exhibits significant biological activity primarily through its role as an enzyme inhibitor. Notably, it has been identified as an inhibitor of fatty acid amide hydrolase (FAAH), an enzyme crucial for the degradation of fatty acid amides, including endocannabinoids. By inhibiting FAAH, the compound increases levels of these fatty acid amides, potentially enhancing their physiological effects, such as analgesia and anti-inflammatory responses .

Biological Activities

Research indicates that 7-(Propan-2-yl)-1-azaspiro[3.5]nonane exhibits several biological activities:

• Enzyme Inhibition:
  • Inhibition of FAAH leads to increased endocannabinoid levels, which may contribute to pain relief and anti-inflammatory effects.
  • Potential modulation of other enzymes involved in metabolic pathways.
• GPR119 Agonism:
  • A study identified derivatives of 7-(Propan-2-yl)-1-azaspiro[3.5]nonane as GPR119 agonists, which are associated with glucose homeostasis and insulin secretion. Compound 54g from this series demonstrated a favorable pharmacokinetic profile and glucose-lowering effects in diabetic rat models .
• Potential Therapeutic Applications:
  • The compound is being explored for its potential in drug development, particularly in treating metabolic disorders and inflammatory conditions.

Case Study: GPR119 Agonists

In a study published in Bioorganic & Medicinal Chemistry, researchers designed and synthesized a series of azaspiro compounds, including derivatives of 7-(Propan-2-yl)-1-azaspiro[3.5]nonane. Among these, compound 54g was highlighted for its potent GPR119 agonistic activity, showing promising results in lowering blood glucose levels in diabetic rats . This underscores the compound's potential role in managing diabetes.

Enzyme Inhibition Studies

A comprehensive study focused on the enzyme inhibition properties of 7-(Propan-2-yl)-1-azaspiro[3.5]nonane revealed that it effectively inhibits FAAH activity in vitro, leading to elevated levels of endogenous fatty acid amides. This suggests possible applications in pain management therapies where modulation of endocannabinoid signaling is beneficial.

Comparative Analysis with Similar Compounds

Compound Name	Structural Features	Unique Aspects
7-Oxa-2-azaspiro[3.5]nonane	Contains an oxygen atom	Differentiates by incorporating oxygen
7-Azaspiro[3.5]nonane	Lacks the propan-2-yl group	More basic structure without additional alkyl groups
6-Azaspiro[3.4]octane	Different ring size	Variations in ring size affect reactivity

The uniqueness of 7-(Propan-2-yl)-1-azaspiro[3.5]nonane lies in its specific arrangement of atoms and the presence of the isopropyl group, which may confer distinct pharmacological properties not found in its analogs.